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Compound of Interest

Compound Name: Gemfibrozil-d6

Cat. No.: B562232 Get Quote

CAS Number: 1184986-45-5

This technical guide provides a comprehensive overview of Gemfibrozil-d6, a deuterated

analog of the lipid-regulating agent Gemfibrozil. It is intended for researchers, scientists, and

drug development professionals, offering detailed information on its chemical properties,

synthesis, analytical applications, and the pharmacological context of its parent compound.

Core Compound Details
Gemfibrozil-d6 is a stable isotope-labeled form of Gemfibrozil, primarily utilized as an internal

standard in quantitative analytical methods, such as gas chromatography-mass spectrometry

(GC-MS) and liquid chromatography-mass spectrometry (LC-MS).[1] Its physical and chemical

properties are summarized in the table below.
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Property Value

Chemical Name
5-(2,5-dimethylphenoxy)-2,2-

bis(trideuteriomethyl)pentanoic acid

Synonyms
Gemfibrozil (2,2-dimethyl-D6), CI-719-d6,

Decrelip-d6, Genlip-d6, Gevilon-d6

Molecular Formula C₁₅H₁₆D₆O₃

Molecular Weight 256.37 g/mol

CAS Number 1184986-45-5

Appearance White Solid

Purity Typically >95% (HPLC)

Storage -20°C

Synthesis
While a specific, detailed synthesis protocol for Gemfibrozil-d6 is not widely published, its

preparation can be inferred from the established synthesis routes of Gemfibrozil. The most

common approach involves the Williamson ether synthesis, where a deuterated precursor is

used.

A plausible synthetic route would involve the reaction of 2,5-dimethylphenol with a deuterated

ester of 5-halo-2,2-dimethylpentanoic acid, followed by hydrolysis. The deuteration is

introduced at the gem-dimethyl position of the pentanoic acid backbone.

Proposed Synthesis Workflow:
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2,5-Dimethylphenol

Williamson Ether Synthesis

5-halo-2,2-(dimethyl-d6)-pentanoate

Base (e.g., K2CO3)

Solvent (e.g., Acetonitrile)

Gemfibrozil-d6 Ester Hydrolysis (e.g., NaOH, H2O) Gemfibrozil-d6

Click to download full resolution via product page

Caption: Proposed synthesis of Gemfibrozil-d6.

Pharmacological Context: Mechanism of Action of
Gemfibrozil
As a stable isotope-labeled analog, Gemfibrozil-d6 is presumed to exhibit the same

pharmacological activity as Gemfibrozil. Gemfibrozil is a lipid-regulating agent that primarily

acts as a peroxisome proliferator-activated receptor alpha (PPARα) agonist.

The activation of PPARα leads to a cascade of effects on lipid metabolism:

Increased Lipoprotein Lipase (LPL) Activity: This enhances the clearance of triglyceride-rich

lipoproteins (VLDL and chylomicrons).

Reduced Hepatic Triglyceride Production: Gemfibrozil inhibits the synthesis and increases

the clearance of apolipoprotein B, a key component of VLDL.

Increased HDL Cholesterol: The mechanism for this is not fully elucidated but is a consistent

clinical observation.
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Signaling Pathway of Gemfibrozil:

Gemfibrozil

PPARα

activates

PPRE
(Peroxisome Proliferator

Response Element)

RXR

Altered Gene Expression

↑ Lipoprotein Lipase
Synthesis

↓ Apolipoprotein C-III
Synthesis

↑ Fatty Acid
Oxidation

↑ Triglyceride
Clearance ↓ VLDL Production

Click to download full resolution via product page

Caption: Gemfibrozil's mechanism via PPARα activation.

Experimental Protocols and Analytical Applications
Gemfibrozil-d6 is an essential tool for the accurate quantification of Gemfibrozil in biological

matrices. Its use as an internal standard corrects for variations in sample preparation and

instrument response.
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Quantification of Gemfibrozil in Human Plasma by LC-
MS/MS
This protocol is adapted from a validated method for the determination of Gemfibrozil in human

plasma.[1]

Experimental Workflow:

Plasma Sample (125 µL)

Add Gemfibrozil-d6
Internal Standard (20 µL of 32 µg/mL)

Protein Precipitation
(Acetonitrile)

Centrifugation

Transfer Supernatant

LC-MS/MS Analysis

Click to download full resolution via product page

Caption: LC-MS/MS sample preparation workflow.
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Instrumentation and Conditions:

Parameter Value

Chromatography

Column C18 reverse-phase column

Mobile Phase
Acetonitrile and water with formic acid (gradient

elution)

Flow Rate 0.2 - 0.4 mL/min

Injection Volume 10 - 20 µL

Mass Spectrometry

Ionization Mode
Electrospray Ionization (ESI), Negative Ion

Mode

Monitored Transitions
Gemfibrozil: m/z 249.1 → 121.1Gemfibrozil-d6:

m/z 255.2 → 127.1

Data Analysis:

The concentration of Gemfibrozil in the plasma samples is determined by calculating the peak

area ratio of the analyte to the internal standard (Gemfibrozil-d6) and comparing it to a

standard curve prepared with known concentrations of Gemfibrozil.

Discussion and Conclusion
Gemfibrozil-d6 is an indispensable tool for pharmacokinetic and bioequivalence studies of

Gemfibrozil. Its chemical and physical properties are nearly identical to the parent drug,

ensuring similar behavior during extraction and chromatographic separation, which is crucial for

a reliable internal standard.

The mechanism of action of Gemfibrozil, and by extension Gemfibrozil-d6, through the PPARα

signaling pathway is well-established. This provides a solid pharmacological basis for studies

involving this compound.
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The provided experimental protocol for LC-MS/MS analysis serves as a robust starting point for

researchers developing quantitative assays for Gemfibrozil. The use of a stable isotope-labeled

internal standard like Gemfibrozil-d6 is the gold standard for achieving the highest accuracy

and precision in such analyses.

In conclusion, Gemfibrozil-d6, with the CAS number 1184986-45-5, is a critical reagent for

advanced analytical studies in drug metabolism and pharmacokinetics. This guide provides the

core technical information required by researchers and drug development professionals to

effectively utilize this compound in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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